3-(4-Methoxyphenyl)-5-propan-2-yl-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C12H14N2O2/c1-8(2)12-13-11(14-16-12)9-4-6-10(15-3)7-5-9/h4-8H,1-3H3
• InChI Key: RPHWHAAKAKHRIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)C2=CC=C(C=C2)OC
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

3-(4-Methoxyphenyl)-5-propan-2-yl-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as MPPO and is a member of the oxadiazole family. MPPO has been extensively studied for its potential use in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of MPPO is not fully understood, but it is believed to involve the inhibition of certain enzymes and the disruption of cellular processes. MPPO has been shown to induce oxidative stress in cells, leading to the activation of apoptotic pathways.
Biochemical and Physiological Effects
MPPO has been found to have a number of biochemical and physiological effects. In vitro studies have shown that MPPO can induce apoptosis in cancer cells, inhibit the growth of bacteria, and act as an antioxidant. In vivo studies have shown that MPPO can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MPPO in lab experiments is its ease of synthesis and availability. MPPO is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using MPPO is its potential toxicity, which can vary depending on the concentration used.

Future Directions

There are several future directions for the study of MPPO. One potential area of research is the development of new fluorescent probes based on MPPO for the detection of other metal ions. Another area of research is the development of MPPO-based anti-cancer agents with improved efficacy and reduced toxicity. Additionally, MPPO could be further studied for its potential use in the treatment of other diseases such as neurodegenerative disorders and cardiovascular disease.
Conclusion
In conclusion, 3-(4-Methoxyphenyl)-5-propan-2-yl-1,2,4-oxadiazole is a compound with a wide range of potential applications in scientific research. Its unique properties make it a valuable tool for the detection of metal ions, the development of anti-cancer agents, and the study of oxidative stress and inflammation. While there are limitations to its use, the future of MPPO research is promising and could lead to significant advancements in various fields.

Synthesis Methods

The synthesis of MPPO is a relatively simple process that involves the reaction of 4-methoxybenzohydrazide with propionic anhydride in the presence of phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to form MPPO.

Scientific Research Applications

MPPO has been found to have a wide range of applications in scientific research. One of its primary uses is as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. MPPO has also been studied for its potential use as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.